Cas no 612505-97-2 (Benzo[b]thiophene-3-carbonitrile, 2-[(2-nitrophenyl)amino]-)

• Product Name: Benzo[b]thiophene-3-carbonitrile, 2-[(2-nitrophenyl)amino]-
• CAS No: 612505-97-2
• MF: C₁₅H₉N₃O₂S
• MW: 295.315861463547
• CID: 1626155
• PubChem ID: 21093456
• Update Time: 2025-04-21

Benzo[b]thiophene-3-carbonitrile, 2-[(2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carbonitrile, 2-[(2-nitrophenyl)amino]-
• 2-(2-nitro-phenylamino)-benzo[b]thiophene-3-carbonitrile
• 2-[(2-Nitrophenyl)amino]benzo[b]thiophene-3-carbonitrile
• DTXSID501199695
• XPLSQNRIBJVVSV-UHFFFAOYSA-N
• 612505-97-2
• SCHEMBL4879805

• Inchi： 1S/C15H9N3O2S/c16-9-11-10-5-1-4-8-14(10)21-15(11)17-12-6-2-3-7-13(12)18(19)20/h1-8,17H
• InChI Key： XPLSQNRIBJVVSV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C#N)=C1NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 295.04167
• Monoisotopic Mass: 295.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 78.96